Cas no 1379315-99-7 (5-Bromo-3,3,7-trimethyl-2,3-dihydro-1h-indole)

• Product Name: 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1h-indole
• CAS No: 1379315-99-7
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5712993
• PubChem ID: 79016325
• Update Time: 2025-10-12

5-Bromo-3,3,7-trimethyl-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1145429
• 5-bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole
• AKOS017550164
• 1379315-99-7
• 1H-Indole, 5-bromo-2,3-dihydro-3,3,7-trimethyl-
• 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1h-indole

• Inchi： 1S/C11H14BrN/c1-7-4-8(12)5-9-10(7)13-6-11(9,2)3/h4-5,13H,6H2,1-3H3
• InChI Key： GSXCAYFDMUEBAX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C)(C)CN2

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±40.0 °C(Predicted)
• pka: 4.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1h-indole

5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole: A Comprehensive Overview

The compound 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole, with the CAS number 1379315-99-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of indole derivatives, which have garnered substantial attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The indole skeleton itself is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of bromine and methyl substituents in this molecule introduces unique electronic and steric properties that make it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole in drug discovery. Its structural features make it an ideal candidate for exploring new therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive compounds with anti-cancer and anti-inflammatory properties. The bromine atom at position 5 serves as an electrophilic site for further functionalization, enabling the creation of diverse derivatives with enhanced biological activity.

In terms of synthesis, the preparation of 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole involves a multi-step process that typically begins with the formation of an indole derivative through cyclization reactions. The introduction of bromine and methyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing this compound.

The application of 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole extends beyond drug discovery. It has been utilized as a building block in the development of advanced materials such as organic semiconductors and optoelectronic devices. The methyl groups at positions 3 and 7 contribute to the molecule's stability and solubility properties, making it suitable for these applications. Additionally, its ability to undergo various post-synthetic modifications has opened new avenues for material design.

From a toxicological perspective, understanding the safety profile of 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole is crucial for its industrial use. Recent studies have focused on evaluating its potential toxicity in vitro and in vivo models. These investigations aim to establish safe handling guidelines and assess its environmental impact.

In conclusion, 5-Bromo-3,3,7-trimethyl-2,3-dihydro-1H-indole stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses